Cas no 856046-33-8 (4-AMINO-6-BROMO-2-PHENYLQUINOLINE)

• Product Name: 4-AMINO-6-BROMO-2-PHENYLQUINOLINE
• CAS No: 856046-33-8
• MF: C₁₅H₁₁BrN₂
• MW: 299.165242433548
• CID: 990748
• PubChem ID: 17750538
• Update Time: 2025-04-20

4-AMINO-6-BROMO-2-PHENYLQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-6-BROMO-2-PHENYLQUINOLINE
• 6-bromo-2-phenylquinolin-4-amine
• CHEMBL2448860
• AKOS006056538
• DTXSID50590567
• MFCD07700216
• 856046-33-8
• SCHEMBL437369

• Inchi： 1S/C15H11BrN2/c16-11-6-7-14-12(8-11)13(17)9-15(18-14)10-4-2-1-3-5-10/h1-9H,(H2,17,18)
• InChI Key： NMXLJOMBCSCYDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C=C(C1C=CC=CC=1)N=2)N

Computed Properties

• Exact Mass: 298.01100
• Monoisotopic Mass: 298.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 4.82770